1-(3-Cyclopentylpropanoyl)-4-(2,3-dimethoxybenzyl)piperazine

• Molecular Formula: C21H32N2O3
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 3-cyclopentyl-1-[4-[(2,3-dimethoxyphenyl)methyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C21H32N2O3/c1-25-19-9-5-8-18(21(19)26-2)16-22-12-14-23(15-13-22)20(24)11-10-17-6-3-4-7-17/h5,8-9,17H,3-4,6-7,10-16H2,1-2H3
• InChI Key: DMUBBTRPRHKWAE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C(=O)CCC3CCCC3

Description

1-(3-Cyclopentylpropanoyl)-4-(2,3-dimethoxybenzyl)piperazine is a chemical compound that has been studied extensively for its potential use in scientific research. It is also known by its chemical abbreviation CPP-DP, and it has been found to have a variety of interesting properties that make it a valuable tool for researchers in a number of different fields.

Mechanism of Action

The exact mechanism of action of CPP-DP is not fully understood, but it is thought to act as a modulator of the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in a number of different physiological processes, including learning and memory, and it has been found to be dysregulated in a number of different diseases.
Biochemical and Physiological Effects
CPP-DP has been found to have a number of interesting biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, including dopamine and serotonin, and it has also been found to increase the activity of certain enzymes involved in the synthesis of these neurotransmitters. Additionally, it has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of a variety of different diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPP-DP is its specificity. It has been found to have a very high affinity for the NMDA receptor, which makes it a valuable tool for researchers studying this receptor. Additionally, it has been found to be relatively non-toxic, which makes it a useful tool for in vivo experiments. However, one of the main limitations of CPP-DP is its cost. It is a relatively expensive compound to synthesize, which may limit its use in some research applications.

Future Directions

There are a number of different future directions that could be pursued in the study of CPP-DP. One area of interest is the potential use of CPP-DP in the treatment of Alzheimer's disease, where it may be able to improve cognitive function by modulating the NMDA receptor. Additionally, it may be useful in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis. Finally, further research could be done to better understand the biochemical and physiological effects of CPP-DP, which could lead to the development of new therapeutic strategies for a variety of different diseases.

Synthesis Methods

The synthesis of CPP-DP is a complex process that involves a number of different steps. The first step is the synthesis of the cyclopentylpropanoic acid, which is then converted into the corresponding acid chloride. This is then reacted with 2,3-dimethoxybenzylamine to produce the intermediate compound, which is then converted into CPP-DP through a series of additional steps.

Scientific Research Applications

CPP-DP has been found to be a valuable tool for researchers in a number of different fields. It has been used extensively in the study of the central nervous system, where it has been found to have a number of interesting effects on neuronal activity. It has also been studied for its potential use in the treatment of a variety of different diseases, including depression, anxiety, and Parkinson's disease.